Carminomycinone
Carminomycinone
Brand Name:
Vulcanchem
CAS No.:
52744-22-6
VCID:
VC20810341
InChI:
InChI=1S/C20H16O8/c1-7(21)20(28)5-9-13(11(23)6-20)19(27)15-14(17(9)25)16(24)8-3-2-4-10(22)12(8)18(15)26/h2-4,11,22-23,25,27-28H,5-6H2,1H3/t11-,20-/m0/s1
SMILES:
CC(=O)C1(CC(C2=C(C1)C(=C3C(=C2O)C(=O)C4=C(C3=O)C=CC=C4O)O)O)O
Molecular Formula:
C₂₀H₁₆O₈
Molecular Weight:
384.3 g/mol
Carminomycinone
CAS No.: 52744-22-6
Cat. No.: VC20810341
Molecular Formula: C₂₀H₁₆O₈
Molecular Weight: 384.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 52744-22-6 |
|---|---|
| Molecular Formula | C₂₀H₁₆O₈ |
| Molecular Weight | 384.3 g/mol |
| IUPAC Name | (7S,9S)-9-acetyl-4,6,7,9,11-pentahydroxy-8,10-dihydro-7H-tetracene-5,12-dione |
| Standard InChI | InChI=1S/C20H16O8/c1-7(21)20(28)5-9-13(11(23)6-20)19(27)15-14(17(9)25)16(24)8-3-2-4-10(22)12(8)18(15)26/h2-4,11,22-23,25,27-28H,5-6H2,1H3/t11-,20-/m0/s1 |
| Standard InChI Key | XYDJGVROLWFENK-YBTHPKLGSA-N |
| Isomeric SMILES | CC(=O)[C@]1(C[C@@H](C2=C(C1)C(=C3C(=C2O)C(=O)C4=C(C3=O)C=CC=C4O)O)O)O |
| SMILES | CC(=O)C1(CC(C2=C(C1)C(=C3C(=C2O)C(=O)C4=C(C3=O)C=CC=C4O)O)O)O |
| Canonical SMILES | CC(=O)C1(CC(C2=C(C1)C(=C3C(=C2O)C(=O)C4=C(C3=O)C=CC=C4O)O)O)O |
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